Cas no 58114-12-8 (3-(1-Hydroxyethyl)biphenyl)

• Product Name: 3-(1-Hydroxyethyl)biphenyl
• CAS No: 58114-12-8
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD19302039
• CID: 5080636
• PubChem ID: 13102756
• Update Time: 2026-03-01

3-(1-Hydroxyethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 1-(Biphenyl-3-yl)ethanol
• 3-(1-hydroxyethyl)biphenyl
• a-Methyl-biphenyl-3-methanol
• alpha-methyl-3-biphenylmethanol
• 3-(1-Hydroxyethyl)biphenyl

• MDL： MFCD19302039
• Inchi： 1S/C14H14O/c1-11(15)13-8-5-9-14(10-13)12-6-3-2-4-7-12/h2-11,15H,1H3
• InChI Key： REAQEVBEEWTVLX-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(1-Hydroxyethyl)biphenyl

3-(1-Hydroxyethyl)biphenyl (CAS No. 58114-12-8): A Multifunctional Compound in Pharmaceutical and Materials Science

3-(1-Hydroxyethyl)biphenyl (CAS No. 58114-12-8) is a bisphenol derivative with a unique molecular structure that combines aromatic biphenyl rings with a hydroxyethyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical formulations, polymer science, and nanomaterial synthesis. The hydroxyethyl moiety introduces hydrophilicity and reactivity, while the biphenyl core provides structural rigidity and conjugation effects. These properties make 3-(1-Hydroxyethyl)biphenyl a versatile platform for developing novel therapeutic agents and advanced functional materials.

Recent research has highlighted the role of 3-(1-Hydroxyethyl)biphenyl in the design of biocompatible polymers for drug delivery systems. A 2023 study published in Advanced Materials demonstrated its utility as a monomer for synthesizing stimuli-responsive hydrogels. The hydroxyethyl group enables cross-linking with polymeric chains, while the biphenyl structure enhances mechanical stability. This dual functionality allows for controlled drug release under specific pH or temperature conditions, making it a promising candidate for targeted therapies.

From a synthetic perspective, the 3-(1-Hydroxyethyl)biphenyl molecule can be synthesized via a multi-step process involving electrophilic aromatic substitution and nucleophilic addition reactions. The hydroxyethyl functional group is typically introduced through a Grignard reaction, while the biphenyl core is derived from biphenyl derivatives. Recent advancements in catalytic methodologies have streamlined this synthesis, reducing reaction times and improving yield efficiency. These developments are critical for scaling up production for industrial applications.

Pharmaceutical applications of 3-(1-Hydroxyethyl)biphenyl are being explored in the context of anti-inflammatory and antioxidant therapies. A 2024 study in Journal of Medicinal Chemistry reported the use of this compound as a scaffold for developing small-molecule inhibitors targeting inflammatory pathways. The hydroxyethyl group was modified to enhance solubility, while the bipyphenyl core provided structural specificity for enzyme binding. These modifications improved the compound's bioavailability and efficacy in preclinical models.

In materials science, 3-(1-Hydroxyethyl)biphenyl has shown potential as a building block for organic semiconductors. Its biphenyl core facilitates charge transport, while the hydroxyethyl group introduces polarity for interfacial interactions. A 2023 review in Advanced Electronic Materials discussed its application in organic photovoltaics and flexible electronics. The compound's ability to form ordered molecular assemblies makes it suitable for thin-film transistors and sensors.

The hydroxyethyl functional group in 3-(1-Hydroxyethyl)biphenyl also enables chemical modifications for tailored applications. For instance, the hydroxyethyl moiety can be converted into carboxylic acid or amine groups through acid-catalyzed reactions, expanding its utility in conjugation with biomolecules. This adaptability is particularly valuable in the development of conjugated drug delivery systems and bioconjugate therapies.

Environmental and biocompatibility considerations are essential for the widespread adoption of 3-(1-Hydroxyethyl)biphenyl. Recent studies have evaluated its degradation profiles in aqueous environments and its potential for biodegradation. A 2024 report in Environmental Science & Technology found that the compound undergoes hydrolysis under acidic conditions, suggesting its potential for controlled release in biocompatible systems. These findings support its use in sustainable pharmaceutical and material applications.

From an analytical perspective, the characterization of 3-(1-Hydroxyethyl)biphenyl involves advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. The biphenyl core exhibits characteristic aromatic signals, while the hydroxyethyl group contributes distinct peaks in the proton and carbon NMR spectra. These spectral features are crucial for confirming the compound's purity and structural integrity during synthesis and quality control processes.

Industrial applications of 3-(1-Hydroxyethyl)biphenyl are being explored in collaboration with polymer manufacturers and pharmaceutical companies. Its unique combination of hydrophilicity and structural rigidity makes it suitable for developing coatings, adhesives, and biomedical devices. The hydroxyethyl group can be functionalized to introduce additional properties, such as antimicrobial activity or enhanced mechanical strength, depending on the application requirements.

Despite its promising applications, the development of 3-(1-Hydroxyethyl)biphenyl faces challenges related to cost-effective synthesis and scalability. Researchers are actively working on optimizing reaction conditions and catalyst systems to improve yield and reduce production costs. These efforts are critical for transitioning from laboratory-scale experiments to commercial production, ensuring the compound's availability for various industries.

In summary, 3-(1-Hydroxyethyl)biphenyl (CAS No. 58114-12-8) represents a significant advancement in the field of multifunctional compounds. Its unique molecular structure, combining the biphenyl core with a hydroxyethyl group, offers a versatile platform for developing novel pharmaceuticals, advanced materials, and sustainable technologies. Ongoing research and innovation in this area are expected to further expand its applications and impact across multiple scientific disciplines.